AbstractThe post-radiation (dose 1 MGy) thermal and hydrolytic stability of 30 vol % tributyl phosphate solutions in Isopar-M at 90–170°C in contact with an aqueous solution of 8–12 M HNO3 was studied. Isoparaffins participate in the radiolytic degradation of TBP mainly due to radical processes of alkylation and hydrogenation. Post-radiation acid hydrolysis causes degradation of nitrogen-containing radiolysis products, leading to partial regeneration of dibutyl phosphate and monobutyl phosphate. Heating additionally stimulates the dealkylation of products with the formation of volatile hydrocarbons, which increases the fire and explosion hazard of high-temperature operations with irradiated solutions.

AbstractThe formal potentials of Np(VI)/Np(V) and Pu(VI)/Pu(V) couples in acetonitrile–water and ethanol–water solutions containing 0.01 M HClO4 at 25°С were measured by the potentiometric method. In acetonitrile–water solutions, the potentials of both couples decrease with decreasing water content from 55.55 to 30 M. This is caused by the hydrolysis of NpO22+ and PuO22+ ions. With a further decrease in the proportion of water, the potentials of the couples do not change. This indicates that the hydration numbers of An(VI) and An(V) are the same and equal to 5. Similar results were obtained in ethanol–water solutions.

AbstractRadiosynthesis of a novel labeled brain tracer, [131I]iodoomberacetam, is described. The optimized oxidation conditions are as follows: substrate amount 100 µg, oxidizing agent (Chloramine-T) amount 100 µg, pH of reaction medium 5.0, reaction duration 30 min, and temperature 35–37°C. Under the optimum conditions, [131I]iodoomberacetam with the highest possible radiochemical purity (98%) was obtained. The brain uptake of [131I]iodoomberacetam was found to be as high as 9.66 ± 0.82% ID/g at 5 min post injection, according to a study of its biodistribution in mice. Thus, radioiodinated omberacetam shows promise as a novel radiopharmaceutical for brain imaging.

AbstractRadiation loads and compositions of solid phases are calculated during the separation of TPE and REE from solutions generated in the course of SNF reprocessing. Sorption from weakly concentrated solutions under the action of high radiation loads in the upper part of the sorption column leads to the sorbent decomposition, up to 30% of its original capacity. The hydroxide forms of iron, chromium, aluminum and nickel pass from the solid to the liquid phase and generate gel-like precipitates under the action of high radiation loads, which block the sorption column. During elution, aluminum is washed out in the TPE region and forms a protonated complex with diethylenetriaminepentaacetic acid (DTPA), which precipitates at room temperature. This precipitate in the unheated connecting lines of the plant can bring about blocking of the separation columns.

AbstractThe existence of naturally occurring radionuclide materials (NORMs) in the rocks may expose the ecosystem inside the building to radiation when such rocks are used as building materials. In view of this, a gamma-ray spectrometer hosted with a broad energy germanium (BEGe) detector was utilized to measure the activity concentrations of 226Ra, 238U, 232Th, and 40K in 30 granite samples from 6 quarry sites in Kano State. Radiological parameters were calculated to assess the radiation risk posed by naturally occurring radionuclides in the granite samples. In all of the samples obtained, the average activity concentration of natural radionuclides (226Ra, 238U, 232Th, and 40K) is higher than the UNSCEAR-recommended international standards. The mean levels of each hazard index are also higher than the UNSCEAR-permitted limit. The general populace in the study region, quarry workers, and construction workers are, therefore, not immune to radiation exposure caused by the quarries. It is suggested that the Nigerian Environmental Protection Agency (NEPA), the Kano State Authority in charge of NORMs, and all other agencies in Nigeria impose the necessary condition for mining activities in the State and the nation as a whole.

AbstractThe behavior of uranium, americium, and plutonium compounds contained in radioactive graphite during its heating in a mixture of water vapor and oxygen was studied by thermodynamic simulation, which was carried out using the TERRA program at temperatures from 373 to 3073 K to determine possible compounds of radionuclides (U, Am, Pu) during the disposal of radioactive graphite by heating it in a mixture of water vapor and oxygen. Thermodynamic simulation has shown that uranium, plutonium, and americium, which are present in radioactive graphite in the form of impurities during heating in a water vapor–oxygen mixture, when certain temperatures are reached, pass into the gas phase. The main list of reactions is selected and equilibrium constants are derived for the combustion of radioactive graphite in a mixture of water vapor and oxygen.

AbstractDifferences in the migration ability of 210Po and 210Pb were established by the chemical fractionation of samples of radium-contaminated podzolic and alluvial-soddy soils, therewith the nature of differences did not depend on the type of soil. In the water-soluble fractions, as well as in the case of 210Po, in the exchangeable (1 M CH3COONH4, pH 7) and carbonate (1 M CH3COONH4, pH 5) fractions, the amount of radionuclides was insignificant (less than 1% of their total specific activity in samples). The highest proportion of 210Po was found in the extracts Fe and Mn oxides and hydroxides (0.1 M NH2OH·HCl in 25% CH3COOH), organic matter (30% H2O2 + HNO3 up to pH 2), and amorphous silicates (0.2 M NaOH). The 210Pb isotope was detected in significant amounts in all migrating speciations, except for the water-soluble one. Most of all, it was found in the organic matter extracts (up to 19.7% of the total content in soils). In the insoluble residue fractions, the proportion of 210Po was 72.0 and 82.8%, that of 210Pb was 50.0 and 76.4% of their specific activity in podzolic and alluvial-soddy soils, respectively.

AbstractThe present study deals with the penetration pathways of radiolabeled chitosan and its nanoparticle complexes in refrigerated huso fillets and their relationship with main physical and chemical parameters of the fillet after exposing the fillets for 7 and 12 days to 0.5 and 1% solutions of chitosan (Ch) and its nanoparticles (ChNPs) using the 67Ga labeling technique. Radiolabeling of chitosan and its nanoparticles was performed using 67GaCl3 as the starting radionuclide form. Radiolabeled Ch and ChNPs complexes were experimentally evaluated in refrigerated huso fillets, and 1% ChNPs showed the best penetration depth. The best outcomes for the quality traits were also obtained with 1% ChNPs. ChNPs can be used to preserve the quality of the huso fillet.

AbstractThe effect of Fe, Cr, and Al impurities on the separation of REEs and TPEs was studied by displacement chelating chromatography using various eluents. The mutual position of impurity elements and separable REEs and TPEs on the output elution curves was studied. This position is unstable and depends on the type of eluent and the number of separation bands. The positive and negative aspects of the presence of impurity elements in the original concentrate are noted. The conditions for the complete leaching of impurity elements from the cation exchange resin were determined using 3–4 M nitric or 0.2–0.5 M citric acids.

AbstractHigh-precision determination of the mass fraction of elements with the relative random deviation Sr < 0.1% is required for the account and control of radionuclides in nuclear materials to ensure nonproliferation of fissile nuclides (U and Pu). Therefore, improvement of methods for determining radionuclides, especially uranium and plutonium, in various nuclear materials was always a topical problem. In addition, the use of precision methods for the determination of these elements is required in certification of reference samples, including determination of the uranium and plutonium mass fractions in nuclear materials produced for nuclear industry. Various analytical methods, including a spectrophotometric method based on commercially available devices such as Shimadzu UV, have been developed for this purpose.